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Compound of Interest

Compound Name: threo-Ifenprodil hemitartrate

Cat. No.: B15616709 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Threo-Ifenprodil hemitartrate is a selective antagonist of the N-methyl-D-

aspartate (NMDA) receptor, exhibiting high affinity for the GluN2B (formerly NR2B) subunit.[1]

[2][3] This specificity makes it an invaluable tool in neuroscience research for differentiating

NMDA receptor subtypes and investigating their roles in physiological and pathological

processes.[4][5][6] It is widely used to study synaptic plasticity, excitotoxicity, and various

neurological disorders.[7][8] Additionally, threo-Ifenprodil is a potent agonist for sigma (σ)

receptors, particularly the σ2 subtype.[2][3][9] Proper dissolution and handling are critical for

obtaining reliable and reproducible experimental results. These application notes provide

detailed protocols for the preparation of threo-Ifenprodil hemitartrate solutions for in vitro and

in vivo applications.

Data Presentation
Solubility Data
The solubility of threo-Ifenprodil hemitartrate can vary slightly between batches and suppliers

due to factors like hydration. It is always recommended to consult the batch-specific Certificate

of Analysis. The data below is a summary from various sources.
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Solvent

Maximum

Concentration

(mg/mL)

Maximum

Concentration (mM)
Notes

DMSO 40.05 mg/mL 100 mM[10]

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[11]

Ethanol ~30 mg/mL[12] ~75 mM

Purge with an inert

gas before capping.

[12]

Water 4 mg/mL 10 mM[10]

PBS (pH 7.2) ~1 mg/mL[12] ~2.5 mM

Aqueous solutions are

not recommended for

long-term storage.[12]

Dimethyl formamide

(DMF)
~50 mg/mL[12] ~125 mM

Purge with an inert

gas before capping.

[12]

Molecular Weight of threo-Ifenprodil hemitartrate is ~400.5 g/mol .[1][3][12]

Storage and Stability
Form

Storage

Temperature
Stability Notes

Crystalline Solid -20°C[12] ≥ 4 years[12]
Store protected from

light.

Stock Solution in

DMSO/Ethanol
-20°C or -80°C

Up to 1 month at

-20°C[1][11], 1 year at

-80°C[11]

Aliquot to avoid

repeated freeze-thaw

cycles.[11]

Aqueous Solution 4°C

Not recommended for

more than one day.

[12]

Prepare fresh before

each experiment.
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Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Experiments
This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, typically DMSO.

Materials:

threo-Ifenprodil hemitartrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:

Weighing: Accurately weigh the desired amount of threo-Ifenprodil hemitartrate powder in

a sterile tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., 100 mM). To prepare 1 mL of a 100 mM stock solution, add 1 mL of

DMSO to 40.05 mg of the compound (using MW 400.49 g/mol ).

Dissolution: Vortex the solution vigorously. If necessary, briefly sonicate in a water bath to

ensure the compound is fully dissolved. The solution should be clear.[7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[11] Store the aliquots at -20°C or -80°C.

Dilution for Working Solutions: For cell culture experiments, further dilute the stock solution into

your aqueous culture medium or buffer immediately before use.[12] Ensure the final

concentration of the organic solvent is low (typically <0.1%) to avoid solvent-induced cellular

toxicity.[12]
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Protocol 2: Preparation of Solutions for In Vivo
Experiments
For in vivo administration, the final formulation must be biocompatible. This often involves a co-

solvent system.

Materials:

threo-Ifenprodil hemitartrate powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile Saline (0.9% NaCl) or ddH₂O

Example Formulation (for Intraperitoneal Injection): This formulation aims for a final vehicle

composition of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% sterile water.

Prepare Stock Solution: First, dissolve threo-Ifenprodil hemitartrate in DMSO to create a

concentrated stock solution (e.g., 100 mg/mL).[11]

Vehicle Preparation: To prepare 1 mL of the final working solution, follow these steps in

order: a. Add 50 µL of the 100 mg/mL DMSO stock solution to 400 µL of PEG300. b. Mix

thoroughly until the solution is clear. c. Add 50 µL of Tween 80 to the mixture and mix again

until clear. d. Add 500 µL of sterile saline or ddH₂O to bring the total volume to 1 mL.[11]

Administration: The mixed solution should be prepared fresh and used immediately for

optimal results.[7][11] For a 10 mg/kg dose in a 25g mouse, the final concentration would be

2.5 mg/mL for a 100 µL injection volume.[7]

Visualizations
Signaling Pathway of Ifenprodil
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Ifenprodil acts as a non-competitive allosteric inhibitor of NMDA receptors, specifically binding

to the N-terminal domain (NTD) at the interface of the GluN1 and GluN2B subunits.[1][6][13]

This binding stabilizes a closed conformation of the ion channel, preventing calcium (Ca²⁺)

influx in response to glutamate and glycine binding.
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Caption: Mechanism of Ifenprodil at the NMDA receptor.

Experimental Workflow
The following diagram outlines a typical workflow for preparing and using threo-Ifenprodil
hemitartrate in a cell-based in vitro experiment.
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Solution Preparation Experiment
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Caption: General workflow for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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